N-(6-methylquinolin-2-yl)acetamide
Cat. No. B8392324
M. Wt: 200.24 g/mol
InChI Key: LQTGYIFEQTXQFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09212144B2
Procedure details
Compound 45 (0.300 g, 1.50 mmol) was diluted in anhydrous benzene (10 mL). N-Bromosuccinimide (0.280 g, 1.57 mmol) and a catalytic amount (˜0.020 g) of benzoyl peroxide were added, and the mixture was heated to reflux under nitrogen until an orange tint was no longer visible in the solution refluxing in the condenser (around 2 h 40 min). The mixture was cooled, concentrated, and purified by flash column chromatography (SiO2), eluting with a gradient of 10% to 12% EtOAc in CH2Cl2 to yield the product (0.262 g, 63%) as a flocculent yellow solid. The 1H NMR chemical shifts for this compound are identical to those previously reported in the literature. 1H-NMR (500 MHz; CDCl3): δ 8.44 (br d, J=8.6 Hz, 1 H), 8.30 (br s, 1 H), 8.17 (d, J=9.0 Hz, 1 H), 7.82 (m, J=9.1 Hz, 2 H), 7.72 (dd, J=8.6, 2.1 Hz, 1 H), 4.67 (s, 2 H), 2.29 (s, 3 H).
Identifiers
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REACTION_CXSMILES
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[C:1]([NH:4][C:5]1[CH:14]=[CH:13][C:12]2[C:7](=[CH:8][CH:9]=[C:10]([CH3:15])[CH:11]=2)[N:6]=1)(=[O:3])[CH3:2].[Br:16]N1C(=O)CCC1=O>C1C=CC=CC=1.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[C:1]([NH:4][C:5]1[CH:14]=[CH:13][C:12]2[C:7](=[CH:8][CH:9]=[C:10]([CH2:15][Br:16])[CH:11]=2)[N:6]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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Quantity
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0.3 g
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Type
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reactant
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Smiles
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C(C)(=O)NC1=NC2=CC=C(C=C2C=C1)C
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Two
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Name
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Quantity
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0.28 g
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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Quantity
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0.02 g
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Type
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catalyst
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Smiles
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C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux under nitrogen until an orange tint
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxing in the condenser (around 2 h 40 min)
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Duration
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40 min
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was cooled
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by flash column chromatography (SiO2)
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WASH
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Type
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WASH
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Details
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eluting with a gradient of 10% to 12% EtOAc in CH2Cl2
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(=O)NC1=NC2=CC=C(C=C2C=C1)CBr
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.262 g | |
| YIELD: PERCENTYIELD | 63% | |
| YIELD: CALCULATEDPERCENTYIELD | 62.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
